Cas no 1895475-56-5 (4,6-difluoro-1H-indole-5-carboxylic acid)

• Product Name: 4,6-difluoro-1H-indole-5-carboxylic acid
• CAS No: 1895475-56-5
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 5272308
• Update Time: 2026-03-09

4,6-difluoro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-difluoro-1H-indole-5-carboxylic acid

• Inchi： 1S/C9H5F2NO2/c10-5-3-6-4(1-2-12-6)8(11)7(5)9(13)14/h1-3,12H,(H,13,14)
• InChI Key： MNJWMXHQXANBGA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=C(C(O)=O)C(F)=C2)C=C1

Additional information on 4,6-difluoro-1H-indole-5-carboxylic acid

4,6-difluoro-1H-indole-5-carboxylic acid (CAS No. 1895475-56-5): An Overview

4,6-difluoro-1H-indole-5-carboxylic acid (CAS No. 1895475-56-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole carboxylic acid class and is characterized by its unique structural features, including the presence of two fluorine atoms at the 4 and 6 positions of the indole ring. These fluorine substituents play a crucial role in modulating the compound's biological activity and physicochemical properties, making it a valuable candidate for various therapeutic applications.

The synthesis of 4,6-difluoro-1H-indole-5-carboxylic acid has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4,6-difluoroindole with an appropriate carboxylation agent, such as carbon dioxide or a carboxylic acid derivative. This process typically requires the use of transition metal catalysts, such as palladium or copper, to facilitate the carboxylation step. The resulting compound can then be further functionalized through various chemical transformations to produce derivatives with enhanced biological activity.

In terms of its biological activity, 4,6-difluoro-1H-indole-5-carboxylic acid has shown promising results in several areas of research. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. One notable example is its ability to inhibit the activity of matrix metalloproteinases (MMPs), which are key enzymes responsible for the degradation of extracellular matrix proteins and are often overexpressed in various types of cancer. By inhibiting MMPs, 4,6-difluoro-1H-indole-5-carboxylic acid can potentially reduce tumor invasion and metastasis.

Beyond its anti-cancer properties, 4,6-difluoro-1H-indole-5-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has shown that 4,6-difluoro-1H-indole-5-carboxylic acid can effectively suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and alleviating symptoms associated with these conditions.

The pharmacokinetic properties of 4,6-difluoro-1H-indole-5-carboxylic acid have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which allows for once-daily dosing regimens. Additionally, 4,6-difluoro-1H-indole-5-carboxylic acid shows low toxicity in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,6-difluoro-1H-indole-5-carboxylic acid in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. However, more extensive studies are needed to fully understand its therapeutic potential and to optimize dosing regimens for different indications.

In conclusion, 4,6-difluoro-1H-indole-5-carboxylic acid (CAS No. 1895475-56-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.